Cas no 1627580-20-4 (tert-butyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamino)propylcarbamate)

Tert-butyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamino)propylcarbamate is a boronic ester derivative commonly employed as an intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane moiety enhances stability and reactivity, facilitating efficient aryl-aryl bond formation. The tert-butyl carbamate (Boc) protecting group ensures selective deprotection under mild acidic conditions, enabling controlled functionalization. This compound is valuable in pharmaceutical and materials science research due to its compatibility with diverse reaction conditions and high purity requirements. Its structural features make it suitable for constructing complex molecular architectures, particularly in drug discovery and agrochemical development.

tert-butyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamino)propylcarbamate structure

1627580-20-4 structure

Product Name:tert-butyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamino)propylcarbamate

CAS No:1627580-20-4

MF:C₂₀H₃₃BN₂O₄

MW:376.298025846481

MDL:MFCD28399220

CID:4611395

Update Time:2025-06-08

tert-butyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamino)propylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamino)propylcarbamate
- Carbamic acid, N-[3-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]amino]propyl]-, 1,1-dimethylethyl ester
- MDL： MFCD28399220
- Inchi： 1S/C20H33BN2O4/c1-18(2,3)25-17(24)23-13-9-12-22-16-11-8-10-15(14-16)21-26-19(4,5)20(6,7)27-21/h8,10-11,14,22H,9,12-13H2,1-7H3,(H,23,24)
- InChI Key： CHDWRRXXHLCQBP-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)NCCCNC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1

tert-butyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamino)propylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0996297-5g	tert-butyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamino)propylcarbamate	1627580-20-4	95%	5g	$1900	2024-08-02
eNovation Chemicals LLC	Y0996297-5g	tert-butyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamino)propylcarbamate	1627580-20-4	95%	5g	$1900	2025-02-27
eNovation Chemicals LLC	Y0996297-5g	tert-butyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamino)propylcarbamate	1627580-20-4	95%	5g	$1900	2025-02-24

tert-butyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamino)propylcarbamate Related Literature

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Additional information on tert-butyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamino)propylcarbamate

tert-butyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamino)propylcarbamate: A Comprehensive Overview

The compound tert-butyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamino)propylcarbamate, identified by the CAS number 1627580-20-4, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a boron-containing dioxaborolane moiety and a carbamate group. The presence of these functional groups makes it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of dioxaborolane derivatives in modern organic chemistry. These compounds are widely used as boronating agents in Suzuki-Miyaura coupling reactions, which are pivotal in the synthesis of biaryls and other heteroaromatic compounds. The tert-butyl group in this compound serves as a protecting group for the carbamate moiety, ensuring stability during synthesis and subsequent reactions.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Researchers have employed various strategies to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach aligns with the growing trend toward green chemistry practices in the pharmaceutical industry.

In terms of applications, this compound has shown promise in drug discovery efforts. Its structure allows for easy modification of the phenyl ring and the propyl chain, enabling researchers to explore its potential as a lead compound for various therapeutic targets. Recent studies have focused on its ability to modulate enzyme activity and its potential as an inhibitor in kinase signaling pathways.

The incorporation of dioxaborolane groups into drug candidates has also been linked to improved pharmacokinetic properties. These groups can enhance solubility and bioavailability while minimizing toxicity. As such, this compound represents a valuable tool in the development of novel therapeutics.

From an environmental perspective, the synthesis and use of this compound have been evaluated for their ecological impact. Studies indicate that it degrades under specific conditions without releasing harmful byproducts. This aligns with global efforts to develop sustainable chemical processes that minimize environmental footprint.

In conclusion, tert-butyl 3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamino)propylcarbamate stands out as a significant molecule in contemporary organic chemistry. Its unique structure and functional groups make it a valuable asset in both academic research and industrial applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing chemical science.